Cas no 6406-66-2 (2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2))

• Product Name: 2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2)
• CAS No: 6406-66-2
• MF: C₂₂H₁₇N₄NaO₇S₂
• MW: 536.512753248215
• CID: 510171
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2)
• sodium,(5E)-6-oxo-5-[[4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonic acid
• C.I. 27000
• C.I. Acid Red 142
• C.I. Acid Red 142, disodium salt
• Java Red A
• NSC58047
• NSC-58047
• Wool Fast Scarlet R

Computed Properties

• Exact Mass: 535.03600

Experimental Properties

• PSA: 195.17000
• LogP: 8.03120